Cas no 499776-83-9 (Benzonitrile, 3-[(2-benzothiazolylthio)methyl]-)

• Product Name: Benzonitrile, 3-[(2-benzothiazolylthio)methyl]-
• CAS No: 499776-83-9
• MF: C₁₅H₁₀N₂S₂
• MW: 282.383300304413
• CID: 1541967
• Update Time: 2024-08-23

Benzonitrile, 3-[(2-benzothiazolylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(2-benzothiazolylthio)methyl]-

• Inchi： 1S/C15H10N2S2/c16-9-11-4-3-5-12(8-11)10-18-15-17-13-6-1-2-7-14(13)19-15/h1-8H,10H2
• InChI Key： RIWNRRVILUVLCL-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CSC2=NC3=CC=CC=C3S2)=C1

Computed Properties

• Exact Mass: 282.0287

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 477.6±47.0 °C(Predicted)
• PSA: 36.68
• pka: 0.30±0.10(Predicted)